Cas no 1804919-59-2 (Methyl 2-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Methyl 2-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1804919-59-2
• MF: C₁₁H₁₃F₃N₂O₄
• MW: 294.227133512497
• CID: 4840502
• Update Time: 2025-08-05

Methyl 2-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C11H13F3N2O4/c1-18-8-3-6(4-9(17)19-2)16-7(5-15)10(8)20-11(12,13)14/h3H,4-5,15H2,1-2H3
• InChI Key： GEUXXGWXILDKIL-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=C(CC(=O)OC)N=C1CN)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 327
• XLogP3: 0.7
• Topological Polar Surface Area: 83.7

Additional information on Methyl 2-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate

Comprehensive Overview of Methyl 2-(Aminomethyl)-4-Methoxy-3-(Trifluoromethoxy)Pyridine-6-Acetate (CAS No. 1804919-59-2)

Methyl 2-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804919-59-2) is a synthetically derived organic compound with a unique structural framework that positions it as a valuable intermediate in modern pharmaceutical and agrochemical research. Its chemical structure, characterized by a pyridine ring substituted with an aminomethyl group at the C2 position, a methoxy group at C4, and a trifluoromethoxy group at C3, combined with an acetate ester at C6, offers a multifunctional scaffold for molecular modification. This compound has garnered attention due to its potential in the development of novel bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation pathways critical to disease treatment.

The integration of trifluoromethoxy substituents into heterocyclic systems like pyridines is a well-established strategy in medicinal chemistry for enhancing metabolic stability and lipophilicity. In the case of Methyl 2-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate, the trifluoromethoxy group at the C3 position significantly contributes to its physicochemical properties, including solubility profiles and resistance to enzymatic degradation. Recent studies have highlighted how such fluorinated motifs can improve drug-like characteristics by optimizing interactions with biological targets while reducing off-target effects.

The methoxy functionality at the C4 position further enriches this compound's utility. Methoxy groups are known to participate in hydrogen bonding and π–π stacking interactions, which are essential for molecular recognition processes in enzyme-substrate complexes. This feature makes the compound particularly suitable for applications involving kinases or G-protein-coupled receptors (GPCRs), where precise spatial orientation of functional groups is crucial for activity. Notably, its synthetic accessibility through established multistep protocols has enabled researchers to incorporate it into high-throughput screening campaigns.

The presence of an aminomethyl substituent at the C2 position introduces additional chemical versatility. Aminomethyl groups serve as ideal handles for further derivatization via alkylation, acylation, or conjugation reactions. This modularity allows for rapid generation of analogs with tailored pharmacological profiles. For instance, recent publications have demonstrated how strategic modifications of this amine center can lead to compounds with enhanced selectivity against specific isoforms of cyclooxygenase (COX) enzymes.

In terms of synthetic methodology, the preparation of Methyl 2-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate typically involves a three-step sequence starting from substituted pyridine precursors. The first stage often employs nucleophilic aromatic substitution to introduce the trifluoromethoxy group under controlled conditions using reagents like diethylamino sulfur trifluoride (DAST). The second step focuses on installing the methoxy functionality through etherification reactions catalyzed by transition metal complexes such as palladium(0). Finally, the acetate ester is formed via esterification using acetic anhydride under mild acidic conditions.

This compound's role as a building block has been extensively explored in recent years. A 2023 study published in *Journal of Medicinal Chemistry* utilized it as a core structure for developing novel antiviral agents targeting SARS-CoV-2 proteases. Researchers demonstrated that specific amide linkages formed from this scaffold exhibited nanomolar inhibitory activity against main protease (M^pro) without significant cytotoxicity in Vero E6 cells. Another investigation from 2024 in *ACS Medicinal Chemistry Letters* reported its application in creating selective estrogen receptor modulators (SERMs), where subtle changes to the ester moiety altered tissue-specific agonist/antagonist behavior.

The pharmacokinetic profile of compounds derived from this scaffold shows promising characteristics. In preclinical models, derivatives incorporating this structure demonstrated good oral bioavailability due to their balanced lipophilicity (logP ~1.8) and hydrogen bond donor/acceptor ratios. These properties align with Lipinski's Rule of Five criteria for drug-like molecules, making them attractive candidates for further development into therapeutics requiring systemic administration.

Beyond pharmaceutical applications, this compound has found utility in agrochemical research programs focused on herbicide development. A 2023 patent filing revealed that certain derivatives displayed enhanced activity against glyphosate-resistant weed species through dual inhibition mechanisms involving both shikimate kinase and enolpyruvyl transferase enzymes within the shikimate pathway.

In analytical chemistry contexts, the distinct spectroscopic features of this molecule make it particularly useful as an internal standard or reference material in mass spectrometry workflows targeting fluorinated heterocycles. Its stable isotopic labeling capabilities have been exploited in metabolomics studies tracking biochemical transformations involving similar scaffolds.

The structural diversity achievable through modification of this core framework has led to extensive exploration across multiple therapeutic areas: cardiovascular diseases through angiotensin-converting enzyme (ACE) inhibition; neurodegenerative disorders via monoamine oxidase (MAO) targeting; and oncology applications focusing on histone deacetylase (HDAC) modulation mechanisms.

In conclusion, Methyl 2-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate represents a strategically important scaffold that bridges fundamental organic chemistry principles with practical applications across diverse scientific disciplines including pharmaceutical development and agrochemical innovation.